Cas no 120800-48-8 (1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl-)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl-
• CAS No: 120800-48-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 104890
• PubChem ID: 45082673
• Update Time: 2025-04-18

1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-acetyl-5-methyl-
• 1-acetyl-5-methylpyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid,1-acetyl-5-methyl-(9CI)
• 120800-48-8
• 1-Acetyl-5-methyl-1H-pyrazole-3-carboxylic acid
• DTXSID30665323

• Inchi： 1S/C7H8N2O3/c1-4-3-6(7(11)12)8-9(4)5(2)10/h3H,1-2H3,(H,11,12)
• InChI Key： ZZXXEAHLYDWWAL-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C)=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 168.053
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2A^2
• XLogP3: 0.4